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Compound of Interest

Compound Name: Resorufin

Cat. No.: B1680543

For Researchers, Scientists, and Drug Development Professionals

Resorufin and its sodium salt are widely utilized fluorescent dyes in biomedical research and
drug discovery, primarily as indicators for enzymatic activity and cell viability.[1][2][3][4] Due to
its chemical nature, proper handling and safety precautions are paramount to ensure the well-
being of laboratory personnel and to maintain experimental integrity. This guide provides a
comprehensive overview of the safety and handling protocols for resorufin, based on available
safety data sheets and technical information.

Hazard Identification and Classification

Resorufin is classified as a hazardous substance.[5] The primary hazards associated with
resorufin are skin, eye, and respiratory irritation.[5][6]

GHS Hazard Statements:

e H315: Causes skin irritation.[1][6]

e H319: Causes serious eye irritation.[1][6]

o H335: May cause respiratory irritation.[1][6]
Signal Word: Warning[1][6][7]

GHS Pictogram:
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e GHSO7: Exclamation mark[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of resorufin is presented in the table

below.
Property Value
Molecular Formula C12H7NO3[1][8]
Molecular Weight 213.19 g/mol [1][8]
Appearance Red to very dark red and purple powder[1]
Melting Point >300 °C (lit.)[1][9]
Solubility Soluble in DMSO.[1]
Stable for at least 2 years after receipt when
Stability stored at -20°C.[1] Unstable in the presence of

thiols such as dithiothreitol (DTT) and 2-

mercaptoethanol.[1][9]

Exposure Controls and Personal Protection

Adherence to proper exposure controls and the use of personal protective equipment (PPE)
are critical when handling resorufin. The following table summarizes the recommended
measures.
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Control Parameter

Recommendation

Engineering Controls

Handle in a well-ventilated place.[7] Use only in

areas with appropriate exhaust ventilation.[10]

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US).[7]

Skin Protection

Wear protective gloves.[7][10] Gloves must be
inspected prior to use.[7] Wear fire/flame

resistant and impervious clothing.[7]

Respiratory Protection

If exposure limits are exceeded, use a full-face

respirator.[7]

Hygiene Measures

Wash hands thoroughly after handling.[10] Do
not eat, drink or smoke when using this product.
[10]

First Aid Measures

In the event of exposure to resorufin, the following first aid measures should be taken:

Exposure Route

First Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[6]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[6][7]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[6]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[6][7]
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Handling and Storage

Proper handling and storage are essential to maintain the stability of resorufin and to prevent
accidental exposure.

Handling:

Avoid contact with skin and eyes.[7]

Avoid formation of dust and aerosols.[7][10]

Use non-sparking tools.[7]

Prevent fire caused by electrostatic discharge steam.[7]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[7]

Store away from incompatible materials and foodstuff containers.[5]

Recommended storage temperature is -20°C.[1][9]

Protect from light and moisture.[1]

Accidental Release Measures

In case of a spill, follow these procedures:

Use personal protective equipment.[7]

Avoid dust formation.[7]

Ensure adequate ventilation.[7]

Sweep up and shovel. Keep in suitable, closed containers for disposal.[6]

Do not let the chemical enter drains.[7]
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Toxicological Information

While specific LD50 values are not readily available in the provided search results, the primary
toxicological concerns are irritation to the skin, eyes, and respiratory system.[5] The material
has not been classified as harmful by ingestion by EC Directives due to a lack of corroborating
evidence.[5]

Experimental Workflow and Safety Precautions

The following diagrams illustrate a typical experimental workflow for handling resorufin and the
hierarchy of safety controls.
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A typical experimental workflow for handling resorufin.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1680543?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)
(Least Effective)

Click to download full resolution via product page

The hierarchy of safety controls for handling resorufin.

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[5] Dispose
of contents and container to an approved waste disposal plant.[6]

Conclusion

Resorufin is a valuable tool in scientific research, but it requires careful handling due to its
potential hazards. By adhering to the safety precautions outlined in this guide, researchers can
minimize their risk of exposure and ensure a safe laboratory environment. Always consult the
most up-to-date Safety Data Sheet from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Resorufin]. BenchChem, [2025]. [Online PDF]. Available at:
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resorufin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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